2,4,6-trinitrophenyl-lysine
2,4,6-trinitrophenyl-lysine
Brand Name:
Vulcanchem
CAS No.:
15113-66-3
VCID:
VC0084872
InChI:
InChI=1S/C12H15N5O8/c13-4-2-1-3-8(12(18)19)14-11-9(16(22)23)5-7(15(20)21)6-10(11)17(24)25/h5-6,8,14H,1-4,13H2,(H,18,19)/t8-/m0/s1
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])NC(CCCCN)C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C12H15N5O8
Molecular Weight:
357.28 g/mol
2,4,6-trinitrophenyl-lysine
CAS No.: 15113-66-3
Main Products
VCID: VC0084872
Molecular Formula: C12H15N5O8
Molecular Weight: 357.28 g/mol
| CAS No. | 15113-66-3 |
|---|---|
| Product Name | 2,4,6-trinitrophenyl-lysine |
| Molecular Formula | C12H15N5O8 |
| Molecular Weight | 357.28 g/mol |
| IUPAC Name | (2S)-6-amino-2-(2,4,6-trinitroanilino)hexanoic acid |
| Standard InChI | InChI=1S/C12H15N5O8/c13-4-2-1-3-8(12(18)19)14-11-9(16(22)23)5-7(15(20)21)6-10(11)17(24)25/h5-6,8,14H,1-4,13H2,(H,18,19)/t8-/m0/s1 |
| Standard InChIKey | MGQKQZUNPAWBNG-QMMMGPOBSA-N |
| Isomeric SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])N[C@@H](CCCCN)C(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
| SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])NC(CCCCN)C(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])NC(CCCCN)C(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
| Synonyms | 2,4,6-TNP-lysine 2,4,6-trinitrophenyl-lysine 2,4,6-trinitrophenyllysine |
| PubChem Compound | 151944 |
| Last Modified | Nov 11 2021 |
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